Cas no 1704066-81-8 (3-((Diethylamino)methyl)-5-fluorophenylboronic acid)

• Product Name: 3-((Diethylamino)methyl)-5-fluorophenylboronic acid
• CAS No: 1704066-81-8
• MF: C₁₁H₁₇BFNO₂
• MW: 225.067586660385
• MDL: MFCD23751277
• CID: 4611792
• PubChem ID: 79710564
• Update Time: 2025-06-10

3-((Diethylamino)methyl)-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((diethylaMino)Methyl)-5-fluorophenyl)boronic acid
• Boronic acid, B-[3-[(diethylamino)methyl]-5-fluorophenyl]-
• 1704066-81-8
• BS-41737
• AKOS018267825
• [3-(diethylaminomethyl)-5-fluorophenyl]boronic acid
• I12146
• {3-[(diethylamino)methyl]-5-fluorophenyl}boronic acid
• (3-((diethylamino)methyl)-5-fluorophenyl)boronicacid
• C11H17BFNO2
• 3-((diethylamino)methyl)-5-fluorophenylboronic acid
• SB79813
• 3-((Diethylamino)methyl)-5-fluorophenylboronic acid

• MDL： MFCD23751277
• Inchi： 1S/C11H17BFNO2/c1-3-14(4-2)8-9-5-10(12(15)16)7-11(13)6-9/h5-7,15-16H,3-4,8H2,1-2H3
• InChI Key： SYUPANXFMFMRFG-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=CC(CN(CC)CC)=C1)(O)O

Computed Properties

• Exact Mass: 225.1336371g/mol
• Monoisotopic Mass: 225.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 375.8±44.0 °C at 760 mmHg
• Flash Point: 181.1±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-((Diethylamino)methyl)-5-fluorophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-((Diethylamino)methyl)-5-fluorophenylboronic acid

Recent Advances in the Study of 3-((Diethylamino)methyl)-5-fluorophenylboronic acid (CAS: 1704066-81-8)

3-((Diethylamino)methyl)-5-fluorophenylboronic acid (CAS: 1704066-81-8) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by the presence of a boronic acid group and a diethylamino-methyl substituent, has been explored for its utility in various biochemical and pharmacological contexts. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, its potential as a protease inhibitor, and its application in targeted drug delivery systems.

One of the most notable advancements in the study of 3-((Diethylamino)methyl)-5-fluorophenylboronic acid is its application in the development of proteasome inhibitors. Proteasomes play a critical role in protein degradation and are implicated in numerous diseases, including cancer and neurodegenerative disorders. Researchers have demonstrated that this compound can effectively bind to the active sites of proteasomes, thereby inhibiting their activity. This finding has opened new avenues for the design of novel therapeutics targeting proteasome-related pathologies. In vitro and in vivo studies have shown promising results, with the compound exhibiting high selectivity and potency.

Another area of research has focused on the compound's potential as a building block for the synthesis of boron-containing drugs. Boron-based compounds are increasingly recognized for their therapeutic potential, particularly in the treatment of cancer and infectious diseases. The unique electronic properties of the boronic acid group in 3-((Diethylamino)methyl)-5-fluorophenylboronic acid make it an attractive candidate for the development of new chemotherapeutic agents. Recent studies have highlighted its ability to form stable complexes with biological targets, enhancing drug efficacy and reducing side effects.

In addition to its pharmacological applications, 3-((Diethylamino)methyl)-5-fluorophenylboronic acid has been investigated for its role in chemical biology. Its ability to interact with biomolecules such as sugars and amino acids has been exploited in the development of biosensors and diagnostic tools. For instance, researchers have utilized this compound to design fluorescent probes for the detection of specific biomarkers in biological samples. These probes offer high sensitivity and specificity, making them valuable tools for early disease diagnosis and monitoring.

Despite these advancements, challenges remain in the clinical translation of 3-((Diethylamino)methyl)-5-fluorophenylboronic acid-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative studies between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this promising compound.

In conclusion, 3-((Diethylamino)methyl)-5-fluorophenylboronic acid (CAS: 1704066-81-8) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its applications range from proteasome inhibition to biosensor development, highlighting its broad utility. Ongoing research efforts are expected to yield further insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments for a variety of diseases.